Cas no 313657-51-1 (1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine)

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine is a specialized chemical intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a hydroxyphenyl group and a tert-butoxycarbonyl (Boc)-protected piperazine moiety, offering versatility in further functionalization. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for controlled synthetic applications. The phenolic hydroxyl group enhances reactivity in coupling reactions or metal coordination. This compound is particularly useful in the development of pharmacologically active molecules, where precise modification of the piperazine scaffold is required. Its well-defined reactivity profile ensures reproducibility in complex synthetic pathways.
1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine structure
313657-51-1 structure
Product name:1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
CAS No:313657-51-1
MF:C15H22N2O3
MW:278.34700
MDL:MFCD04115062
CID:301015
PubChem ID:11543684

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-(2-hydroxyphenyl)-, 1,1-dimethylethyl ester
    • 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
    • 1-(2-hydroxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
    • 1-(2-HYDROXYPHENYL)PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER,
    • 1-Boc-4-(2-hydroxy-phenyl)-piperazine
    • tert-butyl 4-(2-hydroxyphenyl)piperazine-1-carboxylate
    • 1-tert-butoxycarbonyl-4-(2-hydroxyphenyl)piperazine
    • 4-(2-hydroxyphenyl)piperazine-1-carboxylic acid t-butyl ester
    • 4-(2-Hydroxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • AB19545
    • AGN-PC-00B9A5
    • CTK4G6963
    • N-(2-hydroxyphenyl)-4-t-butoxycarbonyl-piperazine
    • SureCN2382922
    • Tert-
    • DTXSID50468333
    • 1-BOC-4-(2-HYDROXYPHENYL)PIPERAZINE
    • AS-36809
    • 2-(4-Boc-1-piperazinyl)phenol
    • CS-0060948
    • FT-0730672
    • AKOS014476251
    • YSJQUDZWTWSGNT-UHFFFAOYSA-N
    • 1-Boc-4(2-hydroxyphenyl)-piperazine
    • EN300-204410
    • A820818
    • 313657-51-1
    • SCHEMBL2382922
    • tert-Butyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate
    • MFCD04115062
    • 1-(Hydroxyphenyl)-4-(tertbutyloxycarbonyl)piperazine
    • SY240392
    • 1,1-Dimethylethyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate (ACI); 1-(2-Hydroxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester; 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine; 4-(2-Hydroxyphenyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester; tert-Butyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate
    • DB-068448
    • MDL: MFCD04115062
    • Inchi: InChI=1S/C15H22N2O3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)12-6-4-5-7-13(12)18/h4-7,18H,8-11H2,1-3H3
    • InChI Key: YSJQUDZWTWSGNT-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC=C2O

Computed Properties

  • Exact Mass: 278.16300
  • Monoisotopic Mass: 278.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 53.01000
  • LogP: 2.45220

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Security Information

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB288304-1 g
4-(2-Hydroxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
313657-51-1
1g
€143.00 2023-04-26
Enamine
EN300-204410-1.0g
tert-butyl 4-(2-hydroxyphenyl)piperazine-1-carboxylate
313657-51-1
1g
$0.0 2023-05-31
TRC
H947720-10g
1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
313657-51-1
10g
$ 1270.00 2022-06-04
eNovation Chemicals LLC
D959110-5g
1-(2-HYDROXY-PHENYL)-PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
313657-51-1 95%
5g
$480 2024-06-06
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0043-1g
1-Boc-4-(2-hydroxy-phenyl)-piperazine
313657-51-1 96%
1g
¥437.2 2025-01-20
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0043-25g
1-Boc-4-(2-hydroxy-phenyl)-piperazine
313657-51-1 96%
25g
4452.22CNY 2021-05-08
eNovation Chemicals LLC
D970011-5g
1-Boc-4-(2-hydroxy-phenyl)-piperazine
313657-51-1 95%
5g
$185 2024-07-28
Enamine
EN300-204410-10g
tert-butyl 4-(2-hydroxyphenyl)piperazine-1-carboxylate
313657-51-1
10g
$571.0 2023-09-16
eNovation Chemicals LLC
D959110-1g
1-(2-HYDROXY-PHENYL)-PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
313657-51-1 95%
1g
$325 2025-02-19
eNovation Chemicals LLC
D959110-5g
1-(2-HYDROXY-PHENYL)-PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
313657-51-1 95%
5g
$555 2025-02-21

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Amadis Chemical Company Limited
(CAS:313657-51-1)1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
A820818
Purity:99%/99%
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Price ($):164.0/575.0